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Compound of Interest

Compound Name: Arotinoid acid

Cat. No.: B1682032 Get Quote

Application Notes and Protocols: Arotinoid Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
Arotinoid acid, also known as TTNPB or Ro 13-7410, is a potent and selective synthetic

retinoid that acts as an agonist for retinoic acid receptors (RARs).[1][2][3][4] It exhibits high

affinity for RAR subtypes (RARα, RARβ, and RARγ) and is instrumental in research related to

cell differentiation, proliferation, and apoptosis.[1][5][6] Unlike endogenous retinoic acid,

Arotinoid acid does not bind to retinoid X receptors (RXRs).[2] Its stability and high potency

make it a valuable tool in cancer research and developmental biology. This document provides

detailed protocols for the preparation and storage of Arotinoid acid stock solutions to ensure

consistent and reliable experimental outcomes.
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Property Value Reference

Molecular Formula C₂₄H₂₈O₂ [1][3]

Molecular Weight 348.48 g/mol [1][3]

CAS Number 71441-28-6 [1][3]

Appearance Crystalline solid/Powder [2]

Solubility Data
Solvent Solubility Notes Reference

DMSO
≥17.4 mg/mL (>50

mM)

Warming and

sonication can aid

dissolution.

[1]

DMSO ≤ 5.7 mM --- [2]

DMSO 25 mM ---

DMSO 15 mg/mL (43.04 mM)

Use fresh, anhydrous

DMSO for best

results.

[6]

Ethanol ≤ 280 µM --- [2]

Ethanol 10 mM ---

Chloroform/Methanol

(1:1)
9.80 - 10.20 mg/mL

Yields a clear,

colorless to light

yellow solution.

Water Insoluble --- [1][6]
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Form Temperature Duration Notes Reference

Solid (as

supplied)
-20°C Up to 12 months

Protect from

light.
[2]

Stock Solution

(in DMSO)
-20°C Several months

Aliquot to avoid

repeated freeze-

thaw cycles.

[1][2]

Stock Solution

(in DMSO)
-80°C Up to 6 months

Aliquot to avoid

repeated freeze-

thaw cycles.

[5]

Stock Solution

(in Ethanol)
-80°C Not specified

Protect from light

in opaque

containers.

Experimental Protocols
Preparation of a 10 mM Arotinoid Acid Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many cell culture experiments.

Materials:

Arotinoid acid (solid powder)

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or incubator at 37°C (optional)

Ultrasonic bath (optional)
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Procedure:

Pre-warm the Solvent: If the Arotinoid acid is difficult to dissolve, pre-warm the required

volume of DMSO to 37°C.

Weigh the Arotinoid Acid: In a sterile microcentrifuge tube, weigh out the desired amount of

Arotinoid acid. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.48 mg

of Arotinoid acid (Molecular Weight = 348.48 g/mol ).

Dissolution: Add the appropriate volume of DMSO to the Arotinoid acid. Vortex the solution

thoroughly for 1-2 minutes.

Aid Dissolution (if necessary): If the compound does not fully dissolve, incubate the tube at

37°C for 10-15 minutes and/or place it in an ultrasonic bath for a few minutes.[1] Visually

inspect the solution to ensure there are no visible particles.

Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile, light-protecting tubes. This minimizes the number of freeze-thaw cycles.

Storage: Store the aliquots at -20°C or -80°C for long-term storage.[1][5]

General Protocol for Cell Treatment with Arotinoid Acid
This protocol provides a general workflow for treating cultured cells with Arotinoid acid. The

optimal concentration and incubation time should be determined empirically for each cell line

and experimental endpoint.

Procedure:

Cell Seeding: Plate the cells at the desired density in a suitable culture vessel and allow

them to adhere and stabilize overnight.

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the

Arotinoid acid stock solution at room temperature. Prepare a working solution by diluting

the stock solution in pre-warmed cell culture medium to the desired final concentration. It is

crucial to ensure that the final concentration of DMSO in the culture medium is non-toxic to

the cells, typically below 0.1%.[2]
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Cell Treatment: Remove the existing culture medium from the cells and replace it with the

medium containing the appropriate concentration of Arotinoid acid. Include a vehicle control

(medium with the same final concentration of DMSO) in your experimental setup.

Incubation: Incubate the cells for the desired period, which can range from a few hours to

several days depending on the experiment.

Downstream Analysis: Following incubation, the cells can be harvested and processed for

various downstream analyses, such as cell viability assays, cell cycle analysis, protein

extraction for Western blotting, or RNA extraction for gene expression studies.

Signaling Pathway and Workflow Diagrams
Arotinoid Acid Signaling Pathway
Arotinoid acid acts as a specific agonist for Retinoic Acid Receptors (RARs). Upon entering

the cell and translocating to the nucleus, it binds to the RAR, which is typically heterodimerized

with a Retinoid X Receptor (RXR). This binding event induces a conformational change in the

receptor complex, leading to the dissociation of co-repressors and the recruitment of co-

activators. The activated RAR/RXR heterodimer then binds to specific DNA sequences known

as Retinoic Acid Response Elements (RAREs) in the promoter regions of target genes, thereby

modulating their transcription.
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Workflow for Arotinoid Acid Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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